Cas no 95908-33-1 (1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-)

1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)- structure
95908-33-1 structure
Product Name:1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
CAS No:95908-33-1
MF:C15H22O
MW:218.334584712982
CID:799937
PubChem ID:13993189
Update Time:2024-03-01

1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
    • hydroxycalamenene,5-hydroxycalamenene
    • (+/-)-cis-5-hydroxycalamenene
    • DTXSID201017474
    • 95908-33-1
    • 5-Hydroxycalamenene
    • Inchi: 1S/C15H22O/c1-9(2)12-7-5-10(3)13-8-6-11(4)15(16)14(12)13/h6,8-10,12,16H,5,7H2,1-4H3/t10-,12-/m0/s1
    • InChI Key: YXYMGKMWKSMRAB-JQWIXIFHSA-N
    • SMILES: C1(O)=C2C([C@@H](C)CC[C@H]2C(C)C)=CC=C1C

Computed Properties

  • Exact Mass: 218.167065321g/mol
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.2Ų
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